Cas no 423724-34-9 (5-Bromo-2-(4-fluorobenzyl)oxybenzaldehyde)

• Product Name: 5-Bromo-2-(4-fluorobenzyl)oxybenzaldehyde
• CAS No: 423724-34-9
• MF: C₁₄H₁₀BrFO₂
• MW: 309.130406856537
• MDL: MFCD01590567
• CID: 1075296
• PubChem ID: 877022
• Update Time: 2025-04-20

5-Bromo-2-(4-fluorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-[(4-fluorobenzyl)oxy]benzaldehyde
• 2-(4-chlorobenzyloxy)-5-bromobenzaldehyde
• 3-bromo-6-(p-chlorophenyl)pyridine
• 5-bromo-2-(4-chloro-phenyl)-pyridine
• 5-Bromo-2-(4-chlorophenylmethoxy)benzaldehyde
• 5-bromo-2-(4-fluorobenzyloxy)benzaldehyde
• 5-bromo-2-(4-fluorobenzyloxy)-benzaldehyde
• 5-bromo-2-(4-fluoro-benzyloxy)-benzaldehyde
• AGN-PC-00L1D4
• CTK3B3386
• Pyridine, 5-bromo-2-(4-chlorophenyl)-
• SureCN2319868
• VS-01758
• MFCD01590567
• STK096194
• 5-Bromo-2-((4-fluorobenzyl)oxy)benzaldehyde
• SCHEMBL275887
• CS-0116923
• HBVGTRXZCYYPHM-UHFFFAOYSA-N
• Oprea1_454400
• ALBB-001237
• BBL007952
• Oprea1_304047
• 423724-34-9
• 5-bromo-2-[(4-fluorophenyl)methoxy]benzaldehyde
• AKOS000287510
• 5-Bromo-2-(4-fluorobenzyl)oxybenzaldehyde

• MDL： MFCD01590567
• Inchi： 1S/C14H10BrFO2/c15-12-3-6-14(11(7-12)8-17)18-9-10-1-4-13(16)5-2-10/h1-8H,9H2
• InChI Key： HBVGTRXZCYYPHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 307.98482g/mol
• Monoisotopic Mass: 307.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

5-Bromo-2-(4-fluorobenzyl)oxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT